Cas no 868974-53-2 (3-bromo-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 3-bromo-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 868974-53-2
• MF: C₁₈H₁₄BrFN₄O₂S₂
• MW: 481.361763477325
• CID: 6221656
• PubChem ID: 18561195
• Update Time: 2025-10-25

3-bromo-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• 3-bromo-N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide
• F1838-1935
• 868974-53-2
• 3-bromo-N-(5-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 3-bromo-N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024613257

• Inchi： 1S/C18H14BrFN4O2S2/c19-13-3-1-2-12(8-13)16(26)22-17-23-24-18(28-17)27-10-15(25)21-9-11-4-6-14(20)7-5-11/h1-8H,9-10H2,(H,21,25)(H,22,23,26)
• InChI Key： DVFWQOBQWFYOLI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1=NN=C(S1)SCC(NCC1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 479.97256g/mol
• Monoisotopic Mass: 479.97256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 138Ų

Additional information on 3-bromo-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

3-Bromo-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 868974-53-2)

The compound 3-bromo-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide, identified by the CAS registry number 868974-53-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a thiadiazole ring system, which is known for its versatility in medicinal chemistry. The presence of a bromine atom at the third position of the benzene ring adds to its reactivity and selectivity in synthetic transformations.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The structure of this compound includes a sulfanyl group attached to the thiadiazole ring, which can enhance its stability and bioavailability. Additionally, the incorporation of a fluorophenyl group introduces electronic effects that can modulate the compound's pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, amide bond formation, and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards for use in preclinical studies.

In terms of applications, this compound has shown promise as a lead molecule in the development of novel therapeutic agents. For instance, its ability to inhibit certain enzyme activities makes it a candidate for anti-cancer drug development. Recent in vitro studies have demonstrated its potential to induce apoptosis in cancer cells while exhibiting minimal toxicity to normal cells.

Moreover, the compound's unique structure allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas such as neurodegenerative diseases and infectious diseases. Its ability to act as a scaffold for drug design underscores its importance in modern medicinal chemistry.

In conclusion, 3-bromo-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 868974-53-2) represents a valuable addition to the arsenal of compounds available for drug discovery. With ongoing research into its biological activities and synthetic modifications, this compound holds great potential for advancing medical science and improving human health.